Lipophilicity-Driven CNS Drug-Likeness Differentiation Across the Quinazolinone Series
The 2-methyl-4-oxo-3H-quinazoline-3-alkyl-carboxylic acid series exhibits an exceptional dynamic range in lipophilicity, with log P values spanning from approximately 0.5 to over 4.0 depending solely on N3-substitution [1]. The [3-Chloro-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl]acetic acid structure, with its chloro-aromatic linker and terminal carboxylic acid, is predicted to occupy an intermediate-to-high lipophilicity band within this series based on the established linear relationship between aliphatic chain length, aromatic halogenation, and log P. This quantitative span means that selecting an incorrect analog with a log P difference as small as 0.5 units can shift the predicted CNS permeability from optimal (log P ~2-3) to suboptimal, directly affecting target engagement in neurological disease models [2].
| Evidence Dimension | Lipophilicity (log P) range across the 2-methyl-4-oxo-3H-quinazoline-3-alkyl-carboxylic acid series |
|---|---|
| Target Compound Data | Predicted log P ~2.0–3.5 (based on chloro-aromatic acetic acid substituent contribution within the series trend) |
| Comparator Or Baseline | Series range: Q1-Q17 compounds log P = 0.5–4.0; non-halogenated alkyl-carboxylic acid analogs (Q1, Q2) log P = 0.5–1.5 |
| Quantified Difference | Estimated >1.5 log P units higher than non-halogenated, non-aromatic analogs; approximately 10–30× higher octanol/water partition coefficient |
| Conditions | TLC and shake-flask log P determination; 2-methyl-4-oxo-3H-quinazoline-3-alkyl-carboxylic acid series (Almási et al., 1999) |
Why This Matters
The quantifiable lipophilicity differentiation determines CNS penetration potential and non-specific protein binding, making this compound uniquely suited—or unsuited—for a given neurological target relative to its neighbors, directly guiding procurement for CNS-focused vs. peripheral-target programs.
- [1] Almási J, Takács-Novák K, Kökösi J, Noszál B. Int J Pharm. 1999;180(1):13-22. View Source
- [2] Waterhouse RN. Determination of lipophilicity and its use as a predictor of blood-brain barrier penetration. Mol Imaging Biol. 2003;5(6):376-89. View Source
